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Compound of Interest

Compound Name: 2-Methyloctanal

Cat. No.: B1594714

This guide provides essential safety protocols, operational procedures, and disposal plans for
handling 2-Methyloctanal in a laboratory setting. Adherence to these guidelines is crucial for
ensuring the safety of researchers, scientists, and drug development professionals, while
maintaining environmental compliance.

Immediate Safety and Hazard Profile

2-Methyloctanal is a combustible liquid and vapor that may cause irritation to the eyes, skin,
and respiratory tract.[1] The toxicological properties of this substance have not been fully
investigated, warranting cautious handling and the strict use of personal protective equipment
(PPE).[1] It is also considered toxic to aquatic life with long-lasting effects.

Key Physical and Chemical Properties
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Property

Value

CAS Number

7786-29-0[2][3]

Molecular Formula

CoH1s80[2][3]

Appearance Colorless, clear oily liquid[3]

Odor Floral, rose, lily[3]

Boiling Point 82.00 to 83.00 °C @ 20.00 mm Hg[3]
Flash Point 156.00 °F (68.89 °C) (Tag Closed Cup)[3]
Specific Gravity 0.82100 to 0.82900 @ 25.00 °C[3]

Vapor Pressure

0.759000 mm/Hg @ 25.00 °C[3]

Solubility

Insoluble in water; Soluble in alcohol and

dipropylene glycol[3]

Occupational Exposure Limits

No specific occupational exposure limits have
been established.[1][4][5]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is mandatory when handling 2-Methyloctanal to minimize

exposure.
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PPE Category Specifications and Procedures

Weatr tightly fitting safety goggles with side-

shields conforming to OSHA's 29 CFR 1910.133
Eye and Face Protection or European Standard EN166.[1][4] A face

shield should be worn in addition to goggles

when there is a splash hazard.[6]

Chemical-resistant, impervious gloves (e.g.,
) nitrile, neoprene) must be worn.[6][7] Inspect
Hand Protection _ _
gloves for any signs of degradation or

perforation before use.

Wear a lab coat, long pants, and closed-toe
) ] shoes.[6] For larger quantities or tasks with a
Skin and Body Protection ) ] o ) ]
higher risk of splashing, impervious clothing or a

chemical-resistant suit is recommended.[4]

Handle 2-Methyloctanal in a well-ventilated
area, preferably within a chemical fume hood.[1]
) ) [6] If vapors or aerosols are generated and
Respiratory Protection ] ) ) o
engineering controls are insufficient, use a
NIOSH-approved respirator with an organic

vapor cartridge.[1][6]

Operational and Handling Plan

Receiving and Storage
o Inspect: Upon receipt, carefully inspect the container for any signs of damage or leaks.

o Store Securely: Store in a cool, dry, and well-ventilated area away from heat, sparks, open
flames, and other ignition sources.[1][8] Keep the container tightly closed when not in use.[1]

[8]
Handling Procedures

o Ventilation: Always work in a well-ventilated area, such as a chemical fume hood, to keep
airborne concentrations low.[1]
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Avoid Contact: Prevent contact with eyes, skin, and clothing.[1] Do not breathe vapors or
mists.

Grounding: Ground and bond containers and receiving equipment to prevent static
discharge.[8]

Spark-Proof Tools: Use only non-sparking tools and explosion-proof equipment.[3][9]

Hygiene: Wash hands and any exposed skin thoroughly after handling.[1] Do not eat, drink,
or smoke in areas where the chemical is handled.

Emergency Procedures

Spill Response

Evacuate and Isolate: Alert personnel in the immediate vicinity and evacuate the area.
Ventilate: Increase ventilation to the spill area.

Containment: Use an inert absorbent material such as vermiculite, sand, or commercial
sorbent pads to contain the spill.[1] Prevent the spill from entering drains.[8]

Collection: Carefully collect the absorbed material using non-sparking tools and place it into
a designated, labeled, and sealed container for hazardous waste.[1][6]

Decontamination: Clean the spill area with a suitable solvent, followed by soap and water. All
cleaning materials should also be disposed of as hazardous waste.[6]

Reporting: Report the spill to the laboratory supervisor and the institution's Environmental
Health and Safety (EHS) department.[6]

First Aid Measures

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing
is difficult, give oxygen. Seek immediate medical attention.[1]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Seek medical aid.[1]
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]

 Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention.[1]

Disposal Plan

The disposal of 2-Methyloctanal must be conducted in accordance with all federal, state, and
local regulations. Under no circumstances should this chemical be disposed of down the drain
or in regular trash.[7][10]

o Waste Identification: Treat all waste containing 2-Methyloctanal as hazardous chemical
waste.[6]

» Containerization: Collect waste in a designated, chemically compatible, and properly sealed
container.[6][10] Do not mix with incompatible waste streams.

o Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"2-Methyloctanal,” and the associated hazards.[6]

o Storage: Store the hazardous waste container in a designated satellite accumulation area
that is secure and away from sources of ignition.[6]

» Collection: Arrange for the collection of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.[6][7]

Workflow for Handling 2-Methyloctanal
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Caption: Workflow for the safe handling and disposal of 2-Methyloctanal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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